Cas no 1396884-02-8 (N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-1,3-benzothiazole-2-carboxamide)

• Product Name: N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-1,3-benzothiazole-2-carboxamide
• CAS No: 1396884-02-8
• MF: C₁₇H₁₆N₂O₃S
• MW: 328.385542869568
• CID: 849454
• Update Time: 2025-10-30

N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide, N-[2-cyclopropyl-2-(2-furanyl)-2-hydroxyethyl]-
• VU0524577-1
• N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)benzo[d]thiazole-2-carboxamide
• N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C17H16N2O3S/c20-15(16-19-12-4-1-2-5-13(12)23-16)18-10-17(21,11-7-8-11)14-6-3-9-22-14/h1-6,9,11,21H,7-8,10H2,(H,18,20)
• InChI Key： STBUCNMFDRYMEW-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(NCC(C1=CC=CO1)(C1CC1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 459
• Topological Polar Surface Area: 104

Additional information on N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-1,3-benzothiazole-2-carboxamide

Comprehensive Overview of N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-1,3-benzothiazole-2-carboxamide (CAS No. 1396884-02-8)

The compound N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-1,3-benzothiazole-2-carboxamide, identified by its CAS No. 1396884-02-8, is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex structure, featuring a cyclopropyl group, a furan-2-yl moiety, and a benzothiazole core, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutic agents, given its ability to interact with multiple biological targets.

One of the key features of N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-1,3-benzothiazole-2-carboxamide is its hybrid structure, which combines heterocyclic elements like furan and benzothiazole. These motifs are commonly found in bioactive molecules, contributing to their diverse pharmacological properties. For instance, benzothiazole derivatives are known for their antimicrobial, anti-inflammatory, and anticancer activities, while furan-containing compounds often exhibit antioxidant and antiviral effects. This synergy makes the compound a subject of intense study in the context of multitarget drug design.

In recent years, the scientific community has shown growing interest in CAS No. 1396884-02-8 due to its potential applications in addressing global health challenges. For example, with the rise of antibiotic-resistant bacteria, researchers are exploring novel benzothiazole-based compounds as alternatives to conventional antibiotics. Similarly, the furan moiety in this molecule has been linked to antiviral activity, making it relevant in the search for treatments against emerging viral infections. These aspects align with current trends in drug discovery, where multifunctional molecules are highly sought after.

The synthesis and characterization of N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-1,3-benzothiazole-2-carboxamide involve advanced organic chemistry techniques. The presence of the cyclopropyl ring introduces steric constraints that can influence the compound's conformational flexibility and binding affinity to biological targets. This structural nuance is critical for understanding its mechanism of action and optimizing its pharmacokinetic properties. Analytical methods such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are often employed to confirm its purity and elucidate its three-dimensional structure.

From a commercial perspective, CAS No. 1396884-02-8 is of interest to pharmaceutical companies and research institutions focusing on innovative drug development. Its unique combination of benzothiazole and furan functionalities offers a versatile platform for derivatization, enabling the creation of libraries of analogs with tailored biological activities. This approach is particularly valuable in fragment-based drug discovery, where small molecular fragments are optimized to enhance their therapeutic potential.

Environmental and safety considerations are also paramount when working with N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-1,3-benzothiazole-2-carboxamide. While the compound is not classified as hazardous, proper handling and disposal protocols must be followed to ensure laboratory safety. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to best practices in chemical management to minimize risks associated with its use.

In conclusion, N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-1,3-benzothiazole-2-carboxamide (CAS No. 1396884-02-8) represents a fascinating area of research with broad implications for drug discovery and development. Its hybrid structure, combining cyclopropyl, furan, and benzothiazole elements, positions it as a valuable tool for addressing contemporary medical challenges. As scientific understanding of this compound deepens, its potential applications are likely to expand, offering new opportunities for innovation in the life sciences.